Cas no 33869-21-5 (Lacmoid)

• Product Name: Lacmoid
• CAS No: 33869-21-5
• MF: C₂₄H₁₆N₂O₆
• MW: 428.393646240234
• MDL: MFCD00005035
• CID: 317371
• Update Time: 2024-02-29

Lacmoid Chemical and Physical Properties

Names and Identifiers

• 3H-Phenoxazin-3-one,7-amino-2,8-bis(2,4-dihydroxyphenyl)-
• 7-amino-8-(2,4-dihydroxyphenyl)-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)-10H-phenoxazin-3-one,8-(2,4-dihydroxyphenyl)-7-hydroxy-2-(2-hydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)-10H-phenoxazin-3-
• LACMOID
• 1,2,4-triazolo[3,4-b][1,3,4]thiadiazol-6-amine,3-methyl
• 2-Amino-5-methyl<1,2,4>triazolo<3,4-b><1,3,4>thiadiazol
• 3-methyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-amine
• 3-methyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-ylamine
• 6-Amino-3-methyl-s-triazolo<3,4-b><1,3,4>thiadiazol
• 6-Amino-3-oxo-2.7-bis-<2,4-dihydroxy-phenyl>-3.12-dihydro-dibenzooxazin
• 7-amino-2,8-bis-(2,4-dihydroxy-phenyl)-phenoxazin-3-one
• RESORCINOL BLUE
• RESORCIN BLUE
• ACID FLUORESCENT BLUE
• CI NO 51400
• CI 51400
• IRIS BLUE B
• FLUORESCENT BLUE
• Lacmoid

• MDL： MFCD00005035
• Inchi： 1S/C24H16N2O6/c25-17-9-23-18(7-15(17)13-3-1-11(27)5-20(13)29)26-19-8-16(22(31)10-24(19)32-23)14-4-2-12(28)6-21(14)30/h1-10,27-30H,25H2
• InChI Key： ABNVFGQXCGFSFH-UHFFFAOYSA-N
• SMILES： C1C2C(OC3=C(N=2)C=C(C2=CC=C(O)C=C2O)C(N)=C3)=CC(=O)C=1C1=CC=C(O)C=C1O

Computed Properties

• Exact Mass: 541.71100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 64
• Rotatable Bond Count: 2
• Complexity: 2010
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Tautomer Count: 986
• XLogP3: nothing

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: >250°C
• Boiling Point: 785.7±60.0 °C at 760 mmHg
• Flash Point: 429.0±32.9 °C
• Solubility: Solubility Sparingly soluble in water, ether; soluble in water, ethanol, methanol, amyl alcohol, Hacetone, acetic acid; practically insoluble in chloroform, benzene, petroleum ether
• PSA: 66.16000
• LogP: 5.86280
• pka: 5.31(at 25℃)
• λmax: 611nm
• PH: Red (4.4) to blue (6.4)
• Vapor Pressure: 0.0±2.8 mmHg at 25°C
• Solubility: Slightly soluble in water

Lacmoid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines